Cas no 2172059-26-4 (tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2172059-26-4
• MF: C₁₇H₂₅FN₂O₃
• MW: 324.390408277512
• CID: 6193673
• PubChem ID: 165786993
• Update Time: 2025-07-21

tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• EN300-1639316
• tert-butyl 4-[amino(3-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
• 2172059-26-4

• Inchi： 1S/C17H25FN2O3/c1-16(2,3)23-15(21)20-9-7-17(22,8-10-20)14(19)12-5-4-6-13(18)11-12/h4-6,11,14,22H,7-10,19H2,1-3H3
• InChI Key： HSGMBBVPKNQYAR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1(CCN(C(=O)OC(C)(C)C)CC1)O)N

Computed Properties

• Exact Mass: 324.18492083g/mol
• Monoisotopic Mass: 324.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2172059-26-4)

tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2172059-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both amino and hydroxy functional groups, along with a fluorophenyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability in drug design. Researchers are particularly interested in how the 3-fluorophenyl group influences the compound's interactions with biological targets, a topic frequently searched in AI-driven drug discovery platforms. The compound's CAS number 2172059-26-4 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and reductive amination. These methods are widely discussed in forums focusing on green chemistry and sustainable synthesis, aligning with the growing emphasis on environmentally friendly practices. The compound's tert-butyl carbamate (Boc) group is a key feature, offering stability during synthetic transformations while being easily removable under mild conditions.

From a pharmacological perspective, derivatives of 4-hydroxypiperidine are known to exhibit diverse biological activities, ranging from CNS modulation to enzyme inhibition. This has led to increased searches for "piperidine-based drug candidates" and "fluorine in medicinal chemistry." The compound's CAS 2172059-26-4 is often cross-referenced in patents related to GPCR-targeted therapies, highlighting its potential in treating neurological disorders.

Analytical characterization of tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality, a concern frequently raised in QA/QC discussions for pharmaceutical intermediates. The 3-fluorophenyl moiety's distinct spectral signature is particularly useful for structural verification.

In the context of preclinical research, this compound serves as a building block for small molecule libraries used in high-throughput screening. Its modular structure allows for diverse modifications, addressing the pharmaceutical industry's need for "scaffold hopping" strategies. The hydroxypiperidine core is also explored in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

Storage and handling of tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate require standard laboratory precautions. While not classified as hazardous, its amino and hydroxy groups necessitate protection from moisture and oxidation, a detail often emphasized in chemical handling guidelines. Proper documentation of its CAS 2172059-26-4 is essential for regulatory compliance in research applications.

The commercial availability of tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate through specialty chemical suppliers has facilitated its adoption in drug discovery programs. Pricing trends for this pharmaceutical intermediate are monitored by procurement teams, with data analytics tools tracking fluctuations in the fine chemicals market. Its fluorine substitution pattern makes it particularly valuable for structure-activity relationship (SAR) studies.

Future research directions for CAS 2172059-26-4 may explore its utility in bioconjugation chemistry or as a precursor for PET radiotracers, given the increasing interest in molecular imaging probes. The compound's balanced lipophilicity, imparted by the fluorophenyl and hydroxypiperidine groups, positions it well for blood-brain barrier permeability studies—a recurring theme in neuropharmacology literature.

In summary, tert-butyl 4-amino(3-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2172059-26-4) represents a strategically important compound at the intersection of medicinal chemistry and drug development. Its structural features address multiple contemporary research needs, from fluorine-based bioisosterism to privileged scaffold design, ensuring its continued relevance in scientific innovation.